Cas no 887360-44-3 (5-Methoxy-3h-benzoeindole-2-carboxylic acid)

• Product Name: 5-Methoxy-3h-benzoeindole-2-carboxylic acid
• CAS No: 887360-44-3
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• MDL: MFCD07357611
• CID: 3056407
• PubChem ID: 7141866
• Update Time: 2025-09-27

5-Methoxy-3h-benzoeindole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3h-benzo[e]indole-2-carboxylic acid
• 887360-44-3
• BBL021269
• STK893975
• AKOS005144111
• 5-methoxy-3H-benzo[e]indole-2-carboxylicacid
• 5-Methoxy-3h-benzoeindole-2-carboxylic acid

• MDL： MFCD07357611
• Inchi： 1S/C14H11NO3/c1-18-13-7-11-10(6-12(15-11)14(16)17)8-4-2-3-5-9(8)13/h2-7,15H,1H3,(H,16,17)
• InChI Key： SCZZYRMPWQXTEF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=C(C=C(C(=O)O)N2)C2C=CC=CC=21

Computed Properties

• Exact Mass: 241.07389321Da
• Monoisotopic Mass: 241.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.3Ų

Additional information on 5-Methoxy-3h-benzoeindole-2-carboxylic acid

5-Methoxy-3h-benzoeindole-2-carboxylic Acid: A Comprehensive Overview

5-Methoxy-3h-benzoeindole-2-carboxylic acid (CAS No. 887360-44-3) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the broader class of benzoeindoles, which are known for their intriguing pharmacological properties and potential applications in drug discovery. The molecule's structure, characterized by a fused benzene and indole ring system with a methoxy group at position 5 and a carboxylic acid moiety at position 2, makes it a fascinating subject for both theoretical and experimental studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-methoxy-3h-benzoeindole-2-carboxylic acid. Researchers have employed various strategies, including Ullmann coupling, Stille coupling, and direct arylation, to construct the benzene-indole fusion. These methods not only enhance the scalability of the synthesis but also pave the way for further functionalization of the molecule. For instance, the introduction of additional substituents at specific positions has been shown to modulate the compound's physicochemical properties, such as solubility and bioavailability.

The biological activity of 5-methoxy-3h-benzoeindole-2-carboxylic acid has been extensively investigated in recent years. Studies have demonstrated that this compound exhibits potent antitumor activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism underlying this activity involves interference with key cellular processes such as cell cycle regulation, apoptosis induction, and angiogenesis inhibition. Moreover, preclinical data suggest that the compound may also possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

In addition to its pharmacological applications, 5-methoxy-3h-benzoeindole-2-carboxylic acid has shown promise in materials science. Its aromatic structure and conjugated π-system make it an ideal candidate for use in organic electronics. Researchers have explored its application as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The compound's ability to form stable charge transfer complexes further enhances its suitability for these applications.

From a synthetic biology perspective, 5-methoxy-3h-benzoeindole-2-carboxylic acid serves as a valuable template for exploring enzyme-catalyzed transformations. Recent studies have utilized engineered enzymes to achieve site-specific modifications of the molecule, thereby expanding its functional diversity. This approach not only accelerates drug discovery but also opens new avenues for sustainable chemical synthesis.

Looking ahead, the continued exploration of 5-methoxy-3h-benzoeindole-2-carboxylic acid is expected to yield further insights into its therapeutic potential and material applications. Collaborative efforts between chemists, biologists, and materials scientists will be crucial in unlocking the full potential of this versatile compound. As research progresses, it is anticipated that this molecule will play an increasingly important role in advancing both medical treatments and technological innovations.